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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-
ethoxypropene (CAS No. 926-66-9), a flammable and potentially hazardous chemical. The
following procedures are designed to ensure the safety of laboratory personnel and compliance
with environmental regulations. Adherence to these guidelines is critical for researchers,
scientists, and drug development professionals.

Immediate Safety Concerns

2-Ethoxypropene is a highly flammable liquid and vapor.[1][2] It is harmful if swallowed,
causes skin and eye irritation, and may cause respiratory irritation.[3][4] A significant and
potentially underestimated hazard associated with 2-ethoxypropene, as with other ethers, is
the formation of explosive peroxides upon exposure to air and light.[5][6][7] These peroxides
can detonate when subjected to heat, shock, or friction, and the risk increases as the ether
evaporates and the peroxides become concentrated.[5][7]

Quantitative Data Summary

The following tables summarize the key hazard and physical property data for 2-
ethoxypropene.

Table 1: Hazard Information for 2-Ethoxypropene
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Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes

. o P210, P233, P240, P241,
o H225: Highly flammable liquid
Flammable Liquid P242, P243, P280,

and vapor[1][2] P403+P235[1]

H302: Harmful if swallowed[3]

Acute Toxicity (Oral) ) P312[3][4]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation ) P280[3][4]
) o H319: Causes serious eye
Serious Eye Damage/Irritation o P280[3][4]
irritation[3][4]

Specific Target Organ Toxicity H335: May cause respiratory
. N P261, P403+P233[3][4]
(Single Exposure) irritation[3][4]

Table 2: Physical and Chemical Properties of 2-Ethoxypropene

Property Value

Molecular Formula C5H100[2][8]

Molecular Weight 86.13 g/mol [2][8]

Appearance Colorless to light yellow clear liquid[1]
Purity >98.0% (GC)[1]

Experimental Protocol: Peroxide Detection in 2-
Ethoxypropene

As ethers like 2-ethoxypropene can form explosive peroxides over time, it is mandatory to test
for the presence of peroxides before disposal, especially if the container has been open for
three months or longer.[5][9] If at any point crystals are visible in the liquid or around the cap,
do not handle the container.[6][7] This indicates a high concentration of potentially explosive
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peroxides. Evacuate the area and contact your institution's Environmental Health and Safety
(EHS) office immediately.

Method 1: Peroxide Test Strips

This is the most common and recommended method for routine checks.
o Preparation: Use commercially available peroxide test strips (e.g., Quantofix®).[3][9]

e Procedure:

[¢]

Dip the test strip into the 2-ethoxypropene sample for 1 second.[9]

[¢]

Allow the solvent to evaporate from the strip.

[e]

After the solvent evaporates, add one drop of deionized water to the test pad.[9]

o

Wait for the time specified by the manufacturer (typically 5-15 seconds).

[¢]

Compare the color of the test pad to the color scale provided with the strips to determine
the peroxide concentration in parts per million (ppm).[9]

e Interpretation:
o <100 ppm: The solvent is generally considered safe for use or disposal.[9]

o =100 ppm: The solvent should be considered hazardous and requires immediate
disposal. Do not attempt to distill or evaporate. Contact your EHS office for disposal.[6][9]

Method 2: Potassium lodide (KI) Test

This method provides a qualitative indication of peroxides.
e Preparation: Prepare a fresh 10% (w/v) potassium iodide solution.
e Procedure:

o In atest tube, mix 1 mL of the 10% potassium iodide solution with 10 mL of the 2-
ethoxypropene sample.[5]
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o Add a few drops of hydrochloric acid and shake the mixture.[5]

e Interpretation:
o Avyellow color indicates the presence of peroxides.[3][5][7]
o Abrown color indicates a high concentration of peroxides.[3][7]

o If the result is faint, adding a drop of starch solution will produce a blue or blue-black color

if peroxides are present.[5]

Proper Disposal Workflow

The primary and mandated disposal route for 2-ethoxypropene is through a licensed
hazardous waste management company for incineration.[3][4] Do not pour 2-ethoxypropene
down the drain or attempt to evaporate it as a means of disposal.[3][4] On-site chemical
neutralization of hazardous waste without a permit is illegal and dangerous.[10]

The following diagram outlines the step-by-step procedure for the safe disposal of 2-

ethoxypropene.
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Start: Identify
2-Ethoxypropene Waste

Step 1: Visual Inspection
(Check for Crystals/Precipitate)

No crystals found

Step 2: Peroxide Test
(If opened > 3 months or near expiry)

Crystals found!

Evaluate Peroxide
Concentration

DANGER:
Step 3: Prepare Waste Container High Peroxide Level!
(Original or approved, clean, compatible) DO NOT MOVE.
Contact EHS Immediately.

Step 4: Label Container
(‘Hazardous Waste', '2-Ethoxypropene’,
list hazards, accumulation date)

Step 5: Store Safely
(Closed container, secondary containment,
away from oxidizers)

Step 6: Arrange Disposal
(Contact licensed hazardous
waste service / EHS)

End: Waste Collected
by Professionals

Click to download full resolution via product page

Figure 1. Disposal workflow for 2-Ethoxypropene.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b049133?utm_src=pdf-body-img
https://www.benchchem.com/product/b049133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Procedural Steps:

Visual Inspection: Before handling, carefully inspect the container for any signs of peroxide
formation, such as crystal growth, a viscous liquid, or a surface crust.[6][7] If any of these are
present, do not move the container and contact your EHS office immediately.[6]

Peroxide Testing: For containers that have been opened for more than three months or are
approaching their expiration date, perform a peroxide test as detailed in the protocol above.
[5][9] Record the test date and result on the container label.

Container Preparation:

o Collect waste 2-ethoxypropene in its original container or a designated, compatible
hazardous waste container.[11] The container must be in good condition, leak-proof, and
have a tightly sealing cap.

o Do not mix 2-ethoxypropene with other waste streams, especially incompatible materials
like oxidizers.[4]

Labeling:

o Clearly label the waste container with the words "Hazardous Waste," the chemical name
"2-Ethoxypropene,” and a list of its hazards (Flammable, Irritant).

o Indicate the accumulation start date on the label.
Storage:
o Keep the waste container tightly closed except when adding waste.

o Store the container in a designated satellite accumulation area, within secondary
containment.

o Ensure the storage location is cool, well-ventilated, and away from sources of ignition and
incompatible materials.[1]

Disposal:
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o Once the container is full or ready for disposal, contact your institution's EHS office or a
certified hazardous waste disposal service to arrange for pickup and incineration.[3][4]
Provide them with all necessary information about the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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